![molecular formula C15H23NO2 B3046884 N-[(3,4-dimethoxyphenyl)methyl]cyclohexanamine hydrochloride CAS No. 13174-22-6](/img/structure/B3046884.png)
N-[(3,4-dimethoxyphenyl)methyl]cyclohexanamine hydrochloride
Overview
Description
N-[(3,4-dimethoxyphenyl)methyl]cyclohexanamine hydrochloride is a chemical compound with the CAS number 13174-22-6 . It has a molecular weight of 285.81 and a molecular formula of C15H24ClNO2 .
Molecular Structure Analysis
The InChI code for N-[(3,4-dimethoxyphenyl)methyl]cyclohexanamine hydrochloride is 1S/C15H23NO2.ClH/c1-17-14-9-8-12(10-15(14)18-2)11-16-13-6-4-3-5-7-13;/h8-10,13,16H,3-7,11H2,1-2H3;1H . This code provides a specific description of the molecule’s structure, including the arrangement of atoms and bonds.Physical And Chemical Properties Analysis
N-[(3,4-dimethoxyphenyl)methyl]cyclohexanamine hydrochloride is a powder . It has a molecular weight of 285.81 and a molecular formula of C15H24ClNO2 . The storage temperature is room temperature .Scientific Research Applications
Pharmacological Research
This compound is often studied for its potential pharmacological properties. Researchers investigate its effects on various biological systems to understand its potential as a therapeutic agent. Studies may focus on its interaction with neurotransmitter systems, its potential as an antidepressant, or its effects on cardiovascular health .
Neurochemical Studies
In neurochemical research, this compound is used to study the modulation of neurotransmitter release and uptake. It helps in understanding the mechanisms of action of different neurotransmitters and their receptors, which is crucial for developing new treatments for neurological disorders .
Synthetic Chemistry
N-[(3,4-dimethoxyphenyl)methyl]cyclohexanamine hydrochloride is valuable in synthetic chemistry as a building block for the synthesis of more complex molecules. Its structure allows for various chemical modifications, making it useful in the development of new chemical entities with potential biological activity .
Analytical Chemistry
In analytical chemistry, this compound is used as a standard or reference material for the development and validation of analytical methods. These methods are essential for the accurate quantification and identification of similar compounds in complex biological matrices .
Biochemical Assays
This compound is utilized in biochemical assays to study enzyme kinetics and inhibition. It helps in understanding the interaction between enzymes and substrates or inhibitors, which is fundamental for drug discovery and development .
Toxicological Studies
Researchers use this compound to assess its toxicity profile in various biological systems. Toxicological studies are essential to determine the safety and potential side effects of new chemical entities before they can be considered for therapeutic use .
Safety and Hazards
Mechanism of Action
Target of Action
It is structurally similar to 3,4-dimethoxyphenethylamine (dmpea), a compound known to interact with the monoamine oxidase enzyme .
Biochemical Pathways
Based on its potential role as a monoamine oxidase inhibitor, it could impact the metabolic pathways of neurotransmitters such as dopamine, norepinephrine, and serotonin . These neurotransmitters play crucial roles in mood regulation, alertness, and overall brain function.
Result of Action
If it acts similarly to DMPEA, it could potentially increase the levels of certain neurotransmitters in the brain, leading to changes in mood and behavior .
properties
IUPAC Name |
N-[(3,4-dimethoxyphenyl)methyl]cyclohexanamine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H23NO2.ClH/c1-17-14-9-8-12(10-15(14)18-2)11-16-13-6-4-3-5-7-13;/h8-10,13,16H,3-7,11H2,1-2H3;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FUSXQUAYAJCBTP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)CNC2CCCCC2)OC.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H24ClNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
285.81 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-[(3,4-dimethoxyphenyl)methyl]cyclohexanamine hydrochloride | |
CAS RN |
13174-22-6 |
Source
|
| Record name | NSC13078 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=13078 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | N-[(3,4-dimethoxyphenyl)methyl]cyclohexanamine hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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